Cas no 900012-60-4 (5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole
• CAS No: 900012-60-4
• MF: C₁₉H₁₆ClN₅O
• MW: 365.816242218018
• CID: 5441494
• PubChem ID: 18592006
• Update Time: 2025-10-25

5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(3-Chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(2-methylphenyl)-1,2,4-oxadiazole
• 900012-60-4
• HMS3503J15
• F3167-0540
• 5-(1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-(o-tolyl)-1,2,4-oxadiazole
• 5-[1-(3-chloro-4-methylphenyl)-5-methyltriazol-4-yl]-3-(2-methylphenyl)-1,2,4-oxadiazole
• AKOS004983402
• 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C19H16ClN5O/c1-11-6-4-5-7-15(11)18-21-19(26-23-18)17-13(3)25(24-22-17)14-9-8-12(2)16(20)10-14/h4-10H,1-3H3
• InChI Key： TYRQWIZTSJOFQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(C)=C(C2=NC(C3C=CC=CC=3C)=NO2)N=N1

Computed Properties

• Exact Mass: 365.1043378g/mol
• Monoisotopic Mass: 365.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.8±60.0 °C(Predicted)
• pka: -5.01±0.43(Predicted)

Additional information on 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole

Introduction to 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole (CAS No. 900012-60-4)

5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole (CAS No. 900012-60-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-oxadiazoles and 1,2,3-triazoles, which are known for their diverse biological activities and pharmacological properties.

The synthesis of 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole involves a multi-step process that typically includes the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent coupling with a 2-methylphenyl derivative to form the 1,2,4-oxadiazole moiety. The presence of the chloro and methyl substituents on the phenyl rings adds to the compound's structural complexity and influences its biological activity.

Recent studies have highlighted the potential of 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

Beyond its anti-inflammatory properties, 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain cancer cell lines. The researchers observed significant cytotoxic effects against breast cancer and colon cancer cells in vitro. The mechanism behind this activity is thought to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its therapeutic applications, 5-1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-y l - 3 - ( 2 - methylphenyl ) - 1 , 2 , 4 - o x a d i a z o l e has been studied for its potential as a chemical probe in biological research. Its unique structure makes it an excellent candidate for investigating protein–protein interactions and signaling pathways. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters utilized this compound to explore its binding affinity with specific enzymes involved in metabolic pathways.

The physicochemical properties of 5 - 1 - ( 3 - chloro - 4 - methylphenyl ) - 5 - methyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl - 3 - ( 2 - methylphenyl ) - 1 , 2 , 4 - o x a d i a z o l e have also been extensively characterized. It is a solid at room temperature with a molecular weight of approximately 377.8 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols.

The safety profile of 5 - 1 - ( 3 - chloro - 4 - methylphenyl ) - 5 - methyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl - 3 - ( 2 - methylphenyl ) - 1 , 2 , 4 - o x a d i a z o l e has been evaluated in several preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety studies are required before it can be advanced to clinical trials.

In conclusion, 5 - 1 -(3-chloro–4–methylphenyl)–5–methyl–1H–[] –triazol–[] – yl – [] –( [] –methylphenyl)–[] – oxadiazole (CAS No. []) represents a promising compound with diverse applications in medicinal chemistry and biological research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses.